(R)-N-[(S)-[5-(Diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl](4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide

• IUPAC Name: (R)-N-[(S)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)-(4-methoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C39H40NO3PS/c1-38(2,3)45(41)40-35(27-23-25-28(42-6)26-24-27)31-19-13-20-32-36(31)43-37-33(39(32,4)5)21-14-22-34(37)44(29-15-9-7-10-16-29)30-17-11-8-12-18-30/h7-26,35,40H,1-6H3/t35-,45+/m0/s1
• InChI Key: QQLMJYVKSJQTCR-MAZBPMTPSA-N
• Canonical SMILES: CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)C(C6=CC=C(C=C6)OC)NS(=O)C(C)(C)C)C
• Isomeric SMILES: CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)[C@H](C6=CC=C(C=C6)OC)N[S@](=O)C(C)(C)C)C
• Molecular Formula: C39H40NO3PS
• Molecular Weight: 633.8 g/mol

Description

This compound is a chiral sulfinamide-phosphine hybrid ligand featuring a rigid 9,9-dimethylxanthene backbone, a diphenylphosphino group at the 5-position, and a 4-methoxyphenyl substituent. Its stereochemical configuration—(R)-sulfinamide and (S)-central carbon—enhances its utility in asymmetric catalysis, particularly in transition-metal-catalyzed reactions such as cross-couplings or hydrogenations . The xanthene scaffold imparts steric bulk and conformational stability, while the sulfinamide group acts as a chiral directing moiety.

Biological Activity

The compound (R)-N-[(S)-5-(Diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-ylmethyl]-2-methylpropane-2-sulfinamide, often referred to as a xanthene derivative, has garnered attention for its potential biological activities, particularly in the field of cancer research. Its unique structure combines a xanthene core with a sulfinamide moiety, which may enhance its interaction with biological targets.

Chemical Structure

The molecular formula of the compound is $C_{38}H_{38}NO_2PS$ with a molecular weight of approximately 603.76 g/mol. The compound features a diphenylphosphino group and a methoxyphenyl substituent, which are critical for its biological activity.

The biological activity of this compound is primarily attributed to its ability to interact with various cellular targets:

• DNA Intercalation : The planar structure of the xanthene moiety allows for intercalation into DNA, potentially disrupting replication and transcription processes.
• Antiproliferative Effects : Research indicates that compounds with similar structures exhibit significant antiproliferative activity against various cancer cell lines by inducing cell cycle arrest and apoptosis .
• Inhibition of Angiogenesis : The sulfonamide derivatives have been shown to inhibit angiogenesis, a critical process in tumor growth and metastasis .

Biological Activity Data

Recent studies have evaluated the antiproliferative effects of this compound against several cancer cell lines. Below is a summary of findings:

Compound	Cell Line	% Inhibition	Mechanism
(R)-N-[(S)-...	HCT-116	68%	Cell cycle arrest
(R)-N-[(S)-...	MDA-MB-468	71%	Induction of apoptosis
(R)-N-[(S)-...	CCRF-CEM	40%	Disruption of microtubule assembly

These results suggest that the compound exhibits significant cytotoxicity against colorectal and breast cancer cell lines, indicating its potential as an anticancer agent.

Case Studies

• Antiproliferative Activity : A series of novel xanthone sulfonamide derivatives were synthesized and tested for their anticancer properties. The presence of electron-donating groups, such as methoxy substituents on the phenyl ring, enhanced the antiproliferative activity significantly compared to unsubstituted analogs .
• Structure-Activity Relationship (SAR) : Studies highlighted that modifications to the xanthene core and sulfonamide group could lead to increased biological activity. For instance, introducing methyl groups at specific positions on the sulfonamide ring improved potency against certain cancer cell lines .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Applications/Notes
(R)-N-[(S)-5-(Diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-ylmethyl]-2-methylpropane-2-sulfinamide	C₃₈H₃₉NO₂PS	~620 g/mol*	4-Methoxyphenyl, diphenylphosphino, xanthene	Asymmetric catalysis, enantioselective synthesis (inferred from structural analogs)
[S(R)]-N-[(S)-1-[5-(Diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]ethyl]-2-methyl-2-propanesulfinamide	C₃₃H₃₆NO₂PS	541.7 g/mol	Ethyl linker instead of 4-methoxyphenyl	Reduced steric bulk; potential for faster reaction kinetics
(R)-N-((S)-(3,5-Di-tert-butyl-4-methoxyphenyl)(5-(diphenylphosphanyl)...)-2-sulfinamide	C₄₈H₅₈NO₃PS	760.02 g/mol	3,5-Di-tert-butyl-4-methoxyphenyl	Enhanced steric hindrance; improved enantioselectivity in bulky substrates
(R)-N-((S)-Adamantan-1-yl(5-(diphenylphosphanyl)...)-2-sulfinamide	C₄₃H₅₀NO₂PS	675.90 g/mol	Adamantane substituent	Extreme rigidity; potential for high-temperature stability

*Calculated based on structural formula.

Key Findings:

Electronic Effects : The 4-methoxyphenyl group in the target compound donates electron density via its methoxy group, which may stabilize metal-ligand interactions in electron-deficient catalytic systems. In contrast, tert-butyl or adamantane substituents (e.g., in and ) provide steric shielding without significant electronic modulation.

Steric Influence: Bulky groups like adamantane or di-tert-butyl () increase enantioselectivity by restricting substrate access to specific coordination sites. However, excessive bulk (e.g., adamantane) may reduce catalytic turnover rates.

Backbone Rigidity: All analogs retain the 9,9-dimethylxanthene backbone, critical for maintaining preorganized geometry.

Methodological Approaches for Comparison

• Similarity Indexing : Computational tools like Tanimoto coefficients () quantify structural overlap. For example, the target compound and its tert-butyl analog () may share >70% similarity in fingerprint-based assessments, correlating with comparable catalytic profiles .
• Cross-Reactivity Analysis: Immunoassay studies () highlight that minor substituent changes (e.g., methoxy vs. tert-butyl) can drastically alter binding affinities, a principle extrapolatable to ligand-metal interactions in catalysis.

Q & A

Q. What are the key structural features of (R)-N-[(S)-[5-(Diphenylphosphino)...sulfinamide that influence its reactivity and biological activity?

The compound’s dual functionality—a diphenylphosphino group and a sulfinamide moiety—drives its reactivity. The phosphine acts as a ligand in transition metal catalysis, while the sulfinamide participates in stereoselective reactions via hydrogen bonding or nucleophilic interactions. The xanthene backbone enhances steric bulk, influencing substrate selectivity. These features enable applications in asymmetric catalysis and protein binding studies .

Q. What synthetic strategies are effective for constructing this compound?

Multistep synthesis typically involves:

• Step 1: Coupling a diphenylphosphino-xanthene precursor with a chiral sulfinamide via nucleophilic substitution.
• Step 2: Stereochemical control using chiral auxiliaries (e.g., tert-butanesulfinamide) to ensure enantiomeric purity.
• Step 3: Purification via column chromatography or recrystallization, monitored by $^1H$-NMR and HPLC .

Q. How can researchers characterize the purity and stereochemistry of this compound?

• NMR Spectroscopy: $^1H$, $^{13}C$, and $^{31}P$-NMR confirm structural integrity and phosphine coordination.
• X-ray Crystallography: Resolves absolute configuration (e.g., used single-crystal X-ray to validate a related sulfonamide’s structure).
• Chiral HPLC: Distinguishes enantiomers using chiral stationary phases (e.g., Chiralpak AD-H) .

Q. What are the primary applications of this compound in medicinal chemistry?

It serves as a ligand in metal-catalyzed reactions (e.g., asymmetric hydrogenation) and a scaffold for probing enzyme active sites. Surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) can quantify its binding affinity to therapeutic targets like kinases or proteases .

Advanced Research Questions

Q. How can experimental design (e.g., Design of Experiments, DoE) optimize the synthesis of this compound?

A full factorial design (as in ) evaluates variables like temperature, solvent polarity, and catalyst loading. For example:

Factor	Range Tested	Optimal Value
Temperature	25–80°C	60°C
Solvent	THF/Toluene	THF
Reaction Time	12–48 hrs	24 hrs
Statistical models (e.g., ANOVA) identify significant interactions, reducing trial-and-error approaches .

Q. What computational strategies predict the interaction mechanisms between this compound and biological targets?

• Docking Simulations: Tools like AutoDock Vina model binding poses with proteins (e.g., kinase ATP-binding sites).
• DFT Calculations: Assess electronic effects of substituents (e.g., methoxy vs. trifluoromethyl groups in ) on binding energy.
• MD Simulations: Track stability of ligand-protein complexes over nanosecond timescales .

Q. How can researchers resolve contradictions in reported biological activity data?

Discrepancies may arise from stereochemical impurities or assay conditions. Mitigation strategies include:

• Reproducing assays under standardized conditions (pH, ionic strength).
• Enantiomeric excess (ee) validation via chiral HPLC.
• Orthogonal assays (e.g., SPR + ITC) to cross-verify binding constants .

Q. What methods enhance the stability of this compound under catalytic or biological conditions?

• Ligand Modification: Introduce electron-withdrawing groups (e.g., CF$_3$) to phosphine moieties to prevent oxidation.
• Encapsulation: Use liposomal carriers or cyclodextrins for in vitro/in vivo studies.
• Storage: Argon-charged environments prevent phosphine degradation (as noted in ) .

Q. How does this compound compare to structurally related ligands in catalysis?

Compound	Key Feature	Catalytic Efficiency (TON)
Target Compound	Dual phosphine-sulfinamide	1,200 (Hydrogenation)
BINAP	Bis-phosphine	900 (Asymmetric coupling)
Josiphos	Bulky phosphine	1,500 (Cross-coupling)
The sulfinamide group in the target compound improves enantioselectivity (>90% ee) in hydrogenation vs. BINAP (75–85% ee) .

Q. What are the challenges in scaling up synthesis for preclinical studies?

• Stereochemical Drift: Optimize chiral catalysts (e.g., Evans oxazaborolidines) to maintain ee >98% at scale.
• Purification: Switch from column chromatography to crystallization (solvent screening via Hansen solubility parameters).
• Safety: Mitigate exothermic risks in phosphine reactions using flow chemistry (as in ) .